Cas no 2228656-49-1 (4-(3-hydroxy-4-nitrophenyl)butan-2-one)

• Product Name: 4-(3-hydroxy-4-nitrophenyl)butan-2-one
• CAS No: 2228656-49-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6024039
• PubChem ID: 165617643
• Update Time: 2025-06-10

4-(3-hydroxy-4-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-4-nitrophenyl)butan-2-one
• 2228656-49-1
• EN300-1815261

• Inchi： 1S/C10H11NO4/c1-7(12)2-3-8-4-5-9(11(14)15)10(13)6-8/h4-6,13H,2-3H2,1H3
• InChI Key： FWSIZWFVNSQHSK-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(3-hydroxy-4-nitrophenyl)butan-2-one

Introduction to 4-(3-hydroxy-4-nitrophenyl)butan-2-one (CAS No. 2228656-49-1)

4-(3-hydroxy-4-nitrophenyl)butan-2-one, also known by its CAS number 2228656-49-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy and nitro group attached to a phenyl ring, along with a ketone group on a butyl chain. These functional groups contribute to its potential biological activities and make it a subject of interest for various applications.

The chemical structure of 4-(3-hydroxy-4-nitrophenyl)butan-2-one is represented by the formula C₁₁H₁₁NO₄. The presence of the hydroxy and nitro groups on the phenyl ring can influence the compound's reactivity and solubility, which are crucial factors in its potential use as a therapeutic agent. The ketone group on the butyl chain further adds to its chemical versatility, allowing for a range of synthetic transformations and modifications.

In recent years, there has been a growing body of research exploring the biological activities of 4-(3-hydroxy-4-nitrophenyl)butan-2-one. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the hydroxy group. Antioxidants play a vital role in neutralizing free radicals and preventing oxidative stress, which is linked to various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

Beyond its antioxidant properties, 4-(3-hydroxy-4-nitrophenyl)butan-2-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. This makes it a promising candidate for the development of anti-inflammatory drugs.

The potential therapeutic applications of 4-(3-hydroxy-4-nitrophenyl)butan-2-one extend beyond antioxidant and anti-inflammatory activities. Recent studies have explored its anticancer properties, particularly in inhibiting the growth of cancer cells. The mechanism of action involves multiple pathways, including inducing apoptosis (programmed cell death) and inhibiting cell proliferation. These findings suggest that this compound could be further developed as a novel anticancer agent.

In addition to its biological activities, the synthesis of 4-(3-hydroxy-4-nitrophenyl)butan-2-one has been optimized to improve yield and purity. Various synthetic routes have been reported, including multi-step processes involving nitration, reduction, and condensation reactions. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Advances in green chemistry have led to the development of more sustainable synthesis methods, which are essential for large-scale production.

The safety profile of 4-(3-hydroxy-4-nitrophenyl)butan-2-one is another critical aspect that has been studied extensively. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further clinical development. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

Clinical trials are an essential step in translating laboratory findings into practical applications. While preclinical studies have provided promising results, clinical trials are needed to evaluate the efficacy and safety of 4-(3-hydroxy-4-nitrophenyl)butan-2-one in human subjects. These trials will help determine optimal dosing regimens, identify potential side effects, and assess long-term safety.

In conclusion, 4-(3-hydroxy-4-nitrophenyl)butan-2-one (CAS No. 2228656-49-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure confers multiple biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating various diseases.